Cas no 2703772-49-8 (3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid)

• Product Name: 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid
• CAS No: 2703772-49-8
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• CID: 6583924
• PubChem ID: 165946683
• Update Time: 2025-08-05

3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid
• EN300-28328857
• 2703772-49-8
• 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid

• Inchi： 1S/C16H20BrNO4/c1-15(2,3)22-14(21)18-9-16(4-5-16)11-6-10(13(19)20)7-12(17)8-11/h6-8H,4-5,9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： UATQSYCULAZPJG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)C1(CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 369.05757g/mol
• Monoisotopic Mass: 369.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid

Introduction to 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid (CAS No. 2703772-49-8)

3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid, with the CAS number 2703772-49-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a bromo-substituted benzene ring, a cyclopropyl group, and a tert-butoxycarbonyl (Boc) protected amino methyl group. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) protecting group is particularly noteworthy as it is widely used in organic synthesis to temporarily block the reactivity of amino groups. This allows for selective functionalization of other parts of the molecule, which is crucial in the stepwise synthesis of complex organic compounds. The cyclopropyl ring, on the other hand, imparts unique conformational properties to the molecule, which can influence its biological activity and interactions with target proteins or enzymes.

Recent studies have explored the potential of 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated its use as a lead compound for developing novel anti-inflammatory agents. The researchers found that this compound exhibited potent anti-inflammatory activity in vitro, suggesting its potential as a starting point for drug discovery efforts in this field.

Another area of interest is its application in cancer research. A study published in Cancer Research (2022) evaluated the cytotoxic effects of 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid on various cancer cell lines. The results indicated that this compound selectively inhibited the growth of certain cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is highly desirable in cancer therapy, as it can reduce side effects associated with traditional chemotherapy.

In addition to its therapeutic potential, 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid has also been studied for its use as a building block in the synthesis of more complex molecules. A recent paper in Organic Letters (2023) described a novel synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method offers high yields and excellent regioselectivity, making it an attractive option for large-scale production.

The physical and chemical properties of 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid have been extensively characterized. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the structure and purity of 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid. The NMR spectrum shows characteristic signals for the aromatic protons, the cyclopropyl protons, and the tert-butyl protons, while the MS spectrum confirms the molecular weight and provides information about fragmentation patterns.

In conclusion, 3-Bromo-5-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropyl]benzoic acid (CAS No. 2703772-49-8) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features and favorable physical properties make it an attractive candidate for further exploration in drug discovery and synthetic chemistry. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in various scientific fields.